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Compound of Interest

Compound Name: 2,3,5-Trichloropyridine

Cat. No.: B095902 Get Quote

An In-depth Technical Guide to 2,3,5-Trichloropyridine: Molecular Weight and Formula

This guide provides essential information on the molecular weight and chemical formula of

2,3,5-Trichloropyridine, a compound of interest for researchers, scientists, and professionals

in drug development.

Core Data Summary
The fundamental molecular properties of 2,3,5-Trichloropyridine are summarized in the table

below for quick reference.

Property Value

Molecular Formula C5H2Cl3N[1][2][3]

Molecular Weight 182.44 g/mol [1][3]

Alternate Molecular Weight 182.43 g/mol [2]

Chemical Identity and Structure
The logical relationship between the name, formula, and molecular weight of 2,3,5-
Trichloropyridine is illustrated in the following diagram.
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Caption: Chemical Identity of 2,3,5-Trichloropyridine.

Experimental Protocols
Detailed experimental protocols for determining the molecular weight and formula of 2,3,5-
Trichloropyridine typically involve techniques such as mass spectrometry and elemental

analysis.

Mass Spectrometry for Molecular Weight Determination:

Sample Preparation: A dilute solution of 2,3,5-Trichloropyridine is prepared in a suitable

volatile solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized, commonly

using techniques like Electrospray Ionization (ESI) or Electron Impact (EI).

Mass Analysis: The ionized molecules are passed through a mass analyzer (e.g.,

quadrupole, time-of-flight) which separates them based on their mass-to-charge ratio (m/z).

Detection: The detector records the abundance of ions at each m/z value, generating a mass

spectrum. The peak corresponding to the molecular ion [M]+ or a protonated/adducted

molecule [M+H]+ is used to determine the molecular weight.

Elemental Analysis for Molecular Formula Determination:

Combustion: A precisely weighed sample of 2,3,5-Trichloropyridine is combusted in a

furnace in the presence of excess oxygen.

Gas Separation: The combustion products (CO2, H2O, N2, and HCl) are passed through a

series of traps or a gas chromatography column to separate them.
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Quantification: The amount of each gas is measured using detectors (e.g., thermal

conductivity detector).

Calculation: From the masses of the combustion products, the percentage composition of

each element (C, H, N, Cl) in the original sample is calculated. This data is then used to

determine the empirical formula, which for 2,3,5-Trichloropyridine, corresponds to its

molecular formula, C5H2Cl3N.[1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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